1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: morpholin-4-yl-[1-[1-(5-propan-2-ylpyrimidin-4-yl)piperidin-4-yl]piperidin-3-yl]methanone
• InChI: InChI=1S/C22H35N5O2/c1-17(2)20-14-23-16-24-21(20)25-8-5-19(6-9-25)27-7-3-4-18(15-27)22(28)26-10-12-29-13-11-26/h14,16-19H,3-13,15H2,1-2H3
• InChI Key: YXJGBGUDBXEJDY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CN=CN=C1N2CCC(CC2)N3CCCC(C3)C(=O)N4CCOCC4
• Molecular Formula: C22H35N5O2
• Molecular Weight: 401.5 g/mol

Description

1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine, also known as MPTP, is a synthetic compound that is widely used in scientific research. MPTP is a potent neurotoxin that selectively damages dopaminergic neurons in the brain, leading to Parkinson's disease-like symptoms in humans and other primates. Despite its toxicity, MPTP has been extensively studied for its mechanism of action and potential therapeutic applications.

Mechanism of Action

1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine is converted to the toxic metabolite MPP+ (1-methyl-4-phenylpyridinium) by monoamine oxidase B (MAO-B) in the brain. MPP+ is then taken up by dopaminergic neurons via the dopamine transporter, where it accumulates and causes oxidative stress and mitochondrial dysfunction. This ultimately leads to the death of dopaminergic neurons and the development of Parkinson's disease-like symptoms.
Biochemical and Physiological Effects
1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine selectively damages dopaminergic neurons in the brain, leading to a decrease in dopamine levels and the development of Parkinson's disease-like symptoms. Dopamine is a neurotransmitter that plays a critical role in motor control, reward, and motivation. The loss of dopaminergic neurons in Parkinson's disease leads to motor deficits such as tremors, rigidity, and bradykinesia.

Advantages and Limitations for Lab Experiments

The use of 1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine in animal models of Parkinson's disease has several advantages. 1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine-induced Parkinson's disease closely resembles the human disease in terms of symptomatology and pathology, making it a valuable tool for studying the underlying mechanisms of the disease. Additionally, 1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine-induced Parkinson's disease can be induced rapidly and reproducibly, allowing for efficient screening of potential therapeutic agents.
However, the use of 1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine in animal models also has several limitations. 1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine-induced Parkinson's disease is a model of acute neurotoxicity, whereas human Parkinson's disease is a chronic neurodegenerative disorder. Additionally, 1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine-induced Parkinson's disease does not replicate all aspects of the human disease, such as the formation of Lewy bodies.

Future Directions

There are several potential future directions for research on 1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine and its applications. One area of research is the development of new therapeutic agents for Parkinson's disease based on the mechanisms of 1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine-induced neurotoxicity. Another area of research is the refinement of animal models of Parkinson's disease to better replicate the chronic nature of the human disease. Additionally, research is needed to better understand the role of oxidative stress and mitochondrial dysfunction in the development of Parkinson's disease.

Synthesis Methods

1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine can be synthesized by condensation of 1-methyl-4-(4-morpholinyl)-2-piperidone with isopropyl cyanoacetate, followed by cyclization with ammonium acetate. The resulting product is then treated with acetic anhydride to form 1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine. The synthesis of 1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine requires specialized equipment and expertise, and should only be performed by trained professionals in a laboratory setting.

Scientific Research Applications

1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine is primarily used in scientific research to model Parkinson's disease in animals. When administered to animals, 1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine selectively damages dopaminergic neurons in the brain, leading to motor deficits and other symptoms characteristic of Parkinson's disease. This makes 1'-(5-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine a valuable tool for studying the underlying mechanisms of Parkinson's disease and developing new treatments.